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Compound of Interest

Compound Name: Pirfenidone

Cat. No.: B1678446 Get Quote

This document provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling Pirfenidone. It outlines the necessary personal

protective equipment (PPE), safe handling procedures, and disposal plans to ensure a secure

laboratory environment.

Personal Protective Equipment (PPE)
When handling Pirfenidone, especially in its solid (powder) form, it is imperative to use

appropriate personal protective equipment to prevent exposure.[1][2][3] The recommended

PPE includes:

Eye and Face Protection: Wear chemical safety goggles or eyeglasses with side shields that

conform to OSHA's 29 CFR 1910.133 or European Standard EN166.[1] A face shield may be

necessary for splash protection.

Skin Protection:

Gloves: Wear appropriate protective gloves.[1] For handling hazardous drugs, it is often

recommended to wear two pairs of powder-free gloves. Gloves should be inspected

before use and changed regularly, or immediately if contaminated, torn, or punctured.

Protective Clothing: An impervious, lint-free disposable gown with a solid front, long

sleeves, and tight-fitting cuffs is recommended to prevent skin exposure.
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Respiratory Protection: If dust or aerosols are generated, use a NIOSH-approved respirator

(e.g., N95 or N-100 particle mask). Ensure adequate ventilation, such as a local exhaust

system, is in place.

Safe Handling and Storage
Proper handling and storage procedures are critical to minimize the risk of exposure and

maintain the integrity of Pirfenidone.

Handling:

Wash hands and any exposed skin thoroughly after handling.

Do not eat, drink, or smoke in areas where Pirfenidone is handled or stored.

Avoid the formation of dust and aerosols.

Use in a well-ventilated area, preferably within a chemical fume hood.

Storage:

Keep the container tightly closed.

Store in a cool, dry, and well-ventilated place. Recommended storage temperature is often

4°C for sealed storage, away from light and moisture.

Store away from incompatible materials such as oxidizing agents.

Quantitative Data Summary
Data Point Value Source

Oral LD50 (rat) 1295 mg/kg

Intraperitoneal LD50 (rat) 430 mg/kg

Recommended Storage

Temperature

4°C (sealed, away from light

and moisture)
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Emergency and First-Aid Procedures
In case of accidental exposure, immediate action is crucial.

Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, including under

the eyelids. Seek medical attention.

Skin Contact: Wash off immediately with plenty of water for at least 15 minutes. If skin

irritation persists, consult a physician.

Ingestion: If swallowed, call a poison center or doctor. Rinse the mouth with water. Do not

induce vomiting.

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical

attention if symptoms occur.

Operational Workflow for Handling Pirfenidone
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Caption: Workflow for the safe handling and disposal of Pirfenidone in a laboratory setting.
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Disposal Plan
Unused or expired Pirfenidone and contaminated materials must be disposed of as hazardous

waste.

Waste Collection:

Collect unused Pirfenidone and any materials heavily contaminated with it (e.g., spills) in

a suitable, closed, and clearly labeled container for chemical waste.

Contaminated PPE, such as gloves and gowns, should be placed in a sealed bag or

container for disposal.

Disposal Method:

Dispose of all waste materials through an approved waste disposal plant or a licensed

contractor. Do not release into the environment.

Follow all local, regional, and national regulations for the disposal of chemical and

pharmaceutical waste.

Decontamination of Empty Containers:

Before disposing of or recycling empty containers, they should be triple-rinsed with a

suitable solvent. The rinsate should be collected and disposed of as hazardous waste.

Scratch out or remove all labels from the empty container to protect proprietary

information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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